Cas no 1805396-64-8 (5-Amino-2-phenylpyridine-4-methanol)

• Product Name: 5-Amino-2-phenylpyridine-4-methanol
• CAS No: 1805396-64-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4899371
• Update Time: 2025-06-11

5-Amino-2-phenylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-phenylpyridine-4-methanol

• Inchi： 1S/C12H12N2O/c13-11-7-14-12(6-10(11)8-15)9-4-2-1-3-5-9/h1-7,15H,8,13H2
• InChI Key： MUULZGCDOFGNPO-UHFFFAOYSA-N
• SMILES： OCC1C(=CN=C(C2C=CC=CC=2)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-phenylpyridine-4-methanol

Introduction to 5-Amino-2-phenylpyridine-4-methanol (CAS No. 1805396-64-8)

5-Amino-2-phenylpyridine-4-methanol, with the CAS number 1805396-64-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including an amino group, a phenyl ring, and a methanol moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Amino-2-phenylpyridine-4-methanol consists of a pyridine ring with an amino group at the 5-position, a phenyl ring at the 2-position, and a methanol group at the 4-position. The presence of these functional groups imparts specific chemical properties, such as solubility, reactivity, and stability, which are crucial for its potential therapeutic applications. The compound's molecular formula is C₁₃H₁₄N₂O, and its molecular weight is approximately 214.26 g/mol.

In recent years, 5-Amino-2-phenylpyridine-4-methanol has been the subject of extensive research due to its promising biological activities. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-Amino-2-phenylpyridine-4-methanol effectively inhibits the production of pro-inflammatory cytokines in vitro, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-Amino-2-phenylpyridine-4-methanol has also shown promise in cancer research. A 2022 study published in the Cancer Research journal reported that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The synthesis of 5-Amino-2-phenylpyridine-4-methanol can be achieved through several routes, including multistep organic synthesis methods. One common approach involves the condensation of 4-chloromethylpyridine with aniline followed by nucleophilic substitution with phenylboronic acid. This synthetic route provides high yields and purity, making it suitable for large-scale production for both research and commercial purposes.

In addition to its therapeutic potential, 5-Amino-2-phenylpyridine-4-methanol has been explored as a lead compound for drug discovery programs. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. For example, researchers have synthesized analogs with modified substituents on the phenyl ring or different alkyl chains on the methanol group to enhance its therapeutic efficacy.

The safety profile of 5-Amino-2-phenylpyridine-4-methanol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 5-Amino-2-phenylpyridine-4-methanol (CAS No. 1805396-64-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in clinical settings.